1H-Pyrazole-3,5-dicarboxamide

• IUPAC Name: 1H-pyrazole-3,5-dicarboxamide
• InChI: InChI=1S/C5H6N4O2/c6-4(10)2-1-3(5(7)11)9-8-2/h1H,(H2,6,10)(H2,7,11)(H,8,9)
• InChI Key: ZVXTUAKXYXKULZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1C(=O)N)C(=O)N
• Molecular Formula: C5H6N4O2
• DSSTOX Substance ID: DTXSID80712270
• Molecular Weight: 154.13 g/mol
• CAS RN: 1397683-79-2

Description

1H-Pyrazole-3,5-dicarboxamide is a compound with the molecular formula C5H6N4O2. It is a solid substance that is stored in a dry room at normal temperature. The compound has a molecular weight of 154.13 and its IUPAC name is 1H-pyrazole-3,5-dicarboxamide.

Synthesis Analysis

The synthesis of pyrazole derivatives, including 1H-Pyrazole-3,5-dicarboxamide, often involves condensation of substituted aromatic aldehydes and tosylhydrazine followed by cycloaddition with terminal alkynes. Another approach involves the reaction of diarylhydrazones and vicinal diols.

Molecular Structure Analysis

The molecular structure of 1H-Pyrazole-3,5-dicarboxamide is characterized by two nitrogen atoms and aromatic character, providing diverse functionality and stereochemical complexity in a five-membered ring structure.

Chemical Reactions Analysis

Pyrazoles, including 1H-Pyrazole-3,5-dicarboxamide, exhibit tautomerism, which may influence their reactivity. This phenomenon can impact the synthetic strategies where pyrazoles take part, as well as the biological activities of targets bearing a pyrazole moiety.

Physical And Chemical Properties Analysis

1H-Pyrazole-3,5-dicarboxamide is a solid substance with a molecular weight of 154.13. It is stored in a dry room at normal temperature.

Scientific Research Applications

Antiproliferative Agents

• Research Findings :
  • A study synthesized N-methyl-substituted pyrazole carboxamide derivatives and evaluated their antiproliferative activity against human cervical cancer cells (HeLa). .

Photoluminescent and Photorefractive Materials

• Research Findings :
  • 1,3,5-Triarylpyrazoline compounds exhibit excellent fluorescence, thermal stability, and washing resistance. .

Organic Synthesis and Transforming Groups

• Research Findings :
  • Recent studies highlight intriguing applications of pyrazole compounds, including 1H-Pyrazole-3,5-dicarboxamide, in organic synthesis. .

Antifungal Activity

• Research Findings :
  • The electrostatic region of 1H-Pyrazole-3,5-dicarboxamide derivatives influences their antifungal activity. .

Mechanism of Action

Target of Action

1H-Pyrazole-3,5-dicarboxamide is a heterocyclic compound that has been found to interact with several targets. Similar compounds have been known to interact with various receptors and enzymes, influencing a broad range of biological activities .

Mode of Action

It has been suggested that it may hydrolyze the second messenger camp, which is a key regulator of many important physiological processes . This interaction could lead to changes in cellular signaling and function.

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Future Directions

Pyrazoles are versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field. Therefore, future research may focus on harnessing the full potentials of these compounds, including 1H-Pyrazole-3,5-dicarboxamide, in drug discovery and development.